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Compound of Interest

Compound Name: Protein SSX4 (161-180)
Cat. No.: B1574994
Get Quote

Abstract & Biological Context

The SSX family of proteins (Synovial Sarcoma, X breakpoint) are Cancer-Testis Antigens
(CTAs) expressed in a wide range of tumors but restricted in normal tissues to the testis.[1]
SSX4 (UniProt: 060224) has emerged as a critical target for cancer immunotherapy due to its
ability to elicit spontaneous humoral and cellular immune responses.[2]

The peptide region SSX4 (161-180) is a known immunogenic epitope recognized by CD4+ T
cells. High-purity synthesis of this 20-mer is essential for developing dendritic cell vaccines, T-
cell stimulation assays, and structural interaction studies.

Sequence & Physicochemical Properties[2][3][4]

e Sequence: H-Lys-Arg-Lys-Tyr-Glu-Ala-Met-Thr-Lys-Leu-Gly-Phe-Lys-Ala-Thr-Leu-Pro-Pro-
Phe-Met-OH

e Length: 20 Amino Acids|[3]

¢ Molecular Weight: ~2386.9 Da (Average)
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* Isoelectric Point (pl): ~10.1 (Highly Basic)

» Hydrophobicity: Mixed. The N-terminus is polar/basic, while the C-terminus (LPPFM) is
significantly hydrophobic.

Synthesis Challenges

» Methionine Oxidation: The sequence contains two Methionine (Met) residues (Met167,
Met180). These are highly susceptible to oxidation (Met - Met-Sulfoxide, +16 Da) during
cleavage and handling.

 Steric Hindrance (Pro-Pro): The Prol177-Pro178 motif induces backbone kinking, making the
subsequent coupling (Leul76) kinetically difficult due to steric bulk.

o Aggregation Potential: The hydrophobic C-terminal sector can form beta-sheet aggregates
on the resin, reducing coupling efficiency for the middle region.

Pre-Synthesis Strategy
Resin Selection

o For T-cell Assays (MHC Binding): Use Wang Resin (pre-loaded with Met) to generate a C-
terminal Free Acid. This mimics the natural processing of MHC Class Il epitopes.

o For Stability/Library Screening: Use Rink Amide MBHA Resin to generate a C-terminal
Amide.

e Loading: Low loading (0.3 — 0.4 mmol/g) is strictly recommended to minimize inter-chain
aggregation during the synthesis of the hydrophobic C-terminus.

Chemistry Platform

e Method: Fmoc Solid Phase Peptide Synthesis (SPPS).
o Coupling Reagents: DIC (Diisopropylcarbodiimide) / Oxyma Pure.

o Rationale: Oxyma Pure generates less racemization and higher coupling efficiency for
sterically hindered regions (Pro-Pro) compared to HOBt.
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Detailed Synthesis Protocol
Phase 1: Resin Preparation & Swelling

» Weigh appropriate amount of Fmoc-Met-Wang resin (0.35 mmol/g).

e Swell in DMF (Dimethylformamide) for 30 minutes.

« Initial Deprotection: Treat with 20% Piperidine in DMF (2 x 5 min) to remove the initial Fmoc

group. Wash with DMF (5x).

Phase 2: Elongation Cycles (The "Double-Couple"

Strategy)

Standard single coupling is insufficient for the Pro-Pro and Leu-Pro junctions.

Step Reagent Conditions Notes
Oxyma prevents
o aspartimide formation
) 20% Piperidine / 0.1M ] ) ]
Deprotection ) 3 min + 7 min (though low risk here)
Oxyma in DMF o
and protects sensitive
residues.
Wash DMF 5x 1 min Flow rate: High.
] 5 eq. Fmoc-AA /5 eq. ) Standard for residues
Coupling (Standard) 60 min @ RT

DIC /5 eqg. Oxyma

161-175.

Coupling (Difficult)

Residues: Leul76,
Prol77, Prol78

Double Couple: 2 x 45
min

Critical: Perform
double coupling for
the Pro-Pro motif to

ensure completion.

Perform after difficult

couplings to terminate

] Acetic Anhydride / ] unreacted chains
Capping o 5 min
Pyridine / DMF (Truncated sequences
are easier to purify
away).
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Phase 3: Cleavage & Met-Protection (CRITICAL)

Standard cleavage cocktails will oxidize the two Methionine residues. You must use a
scavenger cocktail containing lodide or specific thiols.

Recommended Cocktail (Reagent H variant):

TFA (Trifluoroacetic acid): 81%[4]

Phenol: 5%][4]

Thioanisole: 5%[4][5]

EDT (1,2-Ethanedithiol) or DODt: 2.5%][4]

Water: 3%[4]

DMS (Dimethylsulfide): 2%[4]

Ammonium lodide (NH4I): 1.5%][4][5][6]

Mechanism: The NH41/DMS system actively reduces any Methionine Sulfoxide (Met(O)) back
to Methionine during the cleavage process.

Procedure:

Cool the cleavage cocktail to 0°C before adding to the resin.

Add resin to cocktail (10 mL per gram of resin).

Allow to react for 2.5 - 3 hours at Room Temperature under Nitrogen atmosphere (exclude
air to prevent oxidation).

Precipitate with ice-cold Diethyl Ether.

Centrifuge and wash pellet 3x with ether.

Purification Protocol (RP-HPLC)
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The high pl (~10) and hydrophobic tail require a tailored gradient.

Column & Buffer System

¢ Column: C18 Preparative Column (e.g., Phenomenex Luna or Waters XBridge), 5um, 100A
pore size.

o Buffer A: 0.1% TFA in Water (Milli-Q).
o Buffer B: 0.1% TFA in Acetonitrile (ACN).

e Flow Rate: 15-20 mL/min (depending on column diameter).

Gradient Strategy

The peptide is moderately hydrophobic. A shallow gradient is required to separate the full-
length peptide from "Pro-deletion™ impurities.

Time (min) % Buffer B Description

0-5 5% Equilibration / Injection

5-10 5% - 20% Rapid ramp to elution zone
10-40 20% - 50% Linear Gradient (1% per min)
40-45 95% Wash column

45-50 5% Re-equilibration

Detection: UV at 220 nm (peptide bond) and 280 nm (Phe/Tyr aromatic rings).

Quality Control & Troubleshooting
Analytical Metrics

e ESI-MS:
o Expected Mass

o Watch for:
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(2403.9) or
(2419.9). These indicate Methionine oxidation.[4][7]

o Action: If oxidation is present (>5%), treat the peptide solution with 10% mercaptoethanol
at pH 7 for 24h, then re-purify, OR re-cleave with fresh NH4l.

o UPLC Purity: Target >95% purity for immunological assays.

Visual Workflows
Figure 1: SSX4 Synthesis Logic
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Caption: Cycle logic emphasizing double coupling for steric hindrance (Pro-Pro) and specific
cleavage conditions for Met preservation.

Figure 2: Purification & QC Decision Tree

Mass Spec (ESI)

Check for +16/+32 Da Oxidation Detected?

Prep HPLC
C18 Column
Gradient 20-50% B

Crude Peptide
(Ether Precipitate)

Click to download full resolution via product page

Caption: Post-synthesis workflow focusing on the identification and remediation of Methionine
oxidation.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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